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Compound of Interest

Compound Name:
1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

As a Senior Application Scientist, selecting the appropriate anthraquinone dye for high-

temperature applications—ranging from masterbatch plastics to pyrotechnic smoke

formulations—requires a rigorous understanding of thermophysical properties. This guide

provides an objective, data-driven comparison of Disperse Red 15 and Disperse Red 9. By

dissecting the causality between their molecular structures and thermal stability, this document

serves as a definitive resource for researchers and development professionals.

Structural Causality and Thermophysical Properties
The thermal behavior of anthraquinone dyes is intrinsically linked to their substituent groups,

which dictate both intra- and intermolecular interactions.

Disperse Red 9 (DR9) is chemically known as 1-(methylamino)anthraquinone. The presence

of a single methylamino group at the 1-position limits extensive intermolecular hydrogen

bonding. This structural feature results in a lower1[1]. However, its compact structure grants

it exceptional thermal stability and volatility at high temperatures (up to 280–300 °C in

plastics)[1].
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Disperse Red 15 (DR15), or 1-amino-4-hydroxyanthraquinone, contains both an amino

group and a hydroxyl group. These substituents facilitate a robust intermolecular hydrogen

bonding network, elevating its2[2]. While it exhibits excellent stability during the heat-setting

of polyester and in 3[3], the hydroxyl group makes it more susceptible to chemical

degradation at extreme temperatures compared to DR9.

Quantitative Comparison Table
Property Disperse Red 9 (DR9) Disperse Red 15 (DR15)

Chemical Name 1-(methylamino)anthraquinone
1-amino-4-

hydroxyanthraquinone

CAS Number 82-38-2 116-85-8

Molecular Weight 237.25 g/mol 239.23 g/mol

Melting Point 169–172 °C 207–209 °C

Primary High-Temp Pathway Sublimation / Evaporation
Melting followed by

degradation

Heat Resistance (Plastics) Up to 280–300 °C ~250 °C (Matrix dependent)

Mechanistic Degradation Pathways
The thermal stress responses of DR9 and DR15 diverge significantly post-melting.

For DR9, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) data

reveal a massive weight loss coinciding with an endothermic phase change around 172 °C.

This indicates that 4 rather than structural breakdown[4]. This phase transition is a vital

mechanism that prevents the formation of toxic degradation byproducts, making it the industry

standard for colored smoke pyrotechnic formulations[4].

Conversely, DR15 maintains its mass past its melting point but undergoes secondary

decomposition at extreme temperatures. This degradation is primarily driven by

dehydroxylation and deamination before the ultimate fragmentation of the anthraquinone

core[2].
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Caption: Logical relationship of thermal stress responses in DR9 and DR15.

Validated Experimental Protocol: TGA/DSC Profiling
To objectively quantify the thermal decomposition thresholds and phase transitions of these

dyes, a combined TGA/DSC protocol is required. This self-validating system ensures that mass

loss is accurately correlated with endothermic (melting/sublimation) or exothermic

(degradation) events.

Step-by-Step Methodology:

Instrument Calibration & Baseline Validation: Calibrate the TGA/DSC apparatus using high-

purity indium and zinc standards to ensure temperature accuracy within ±0.1 °C. Run a blank

baseline with an empty crucible to subtract buoyancy effects, ensuring the validity of

subsequent mass measurements.

Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the dye sample into a pre-cleaned

alumina (
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) crucible.

Causality: A small, uniform sample mass minimizes thermal gradients within the sample,

ensuring sharp, reproducible transition peaks without thermal lag.

Atmosphere Control: Purge the furnace with high-purity Nitrogen (

) gas at a constant flow rate of 50 mL/min.

Causality: An inert atmosphere is mandatory to isolate pure thermal degradation from

oxidative combustion, preventing skewed exothermic data.

Thermal Programming: Heat the sample from 25 °C to 600 °C at a strictly controlled heating

rate of 10 °C/min.

Data Acquisition & Analysis: Record the mass loss (TG curve) and heat flow (DSC curve).

Identify the extrapolated onset temperature of melting (

) from the first endothermic peak, and the onset of degradation (

) from the point of 5% mass loss.
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Caption: Workflow for TGA and DSC thermal profiling of anthraquinone dyes.

Conclusion & Application Recommendations
For R&D professionals formulating high-temperature plastics or pyrotechnics, Disperse Red 9

offers superior thermal stability and sublimation characteristics, making it the premier choice for

applications requiring phase transitions without molecular degradation up to 300 °C.

Conversely, Disperse Red 15 provides a higher melting point and excellent matrix compatibility

for polyester and ABS dyeing, though its functional groups render it more vulnerable to

chemical degradation at extreme temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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